Cas no 39849-45-1 (1-amino-3-(morpholin-4-yl)propan-2-ol)

• Product Name: 1-amino-3-(morpholin-4-yl)propan-2-ol
• CAS No: 39849-45-1
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• MDL: MFCD00462792
• CID: 839385
• PubChem ID: 2832231
• Update Time: 2025-04-19

1-amino-3-(morpholin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-morpholinopropan-2-ol
• 1-amino-3-morpholin-4-yl-propan-2-ol
• 1-amino-3-(morpholin-4-yl)propan-2-ol
• Cambridge id 5182162
• A6650
• 1-Amino-3-morpholino-2-propanol
• MFCD00462792
• BBL012789
• SCHEMBL457031
• Oprea1_741915
• F3276-0010
• 135913-02-9
• YSGPOQDTHDLUGE-UHFFFAOYSA-N
• 1-amino-3-morpholin-4-ylpropan-2-ol
• CTA10538
• AKOS016046630
• DTXSID40960417
• 39849-45-1
• STK781911
• 1-azanyl-3-morpholin-4-yl-propan-2-ol
• AC-7574
• BS-13384
• AKOS000118501
• ALPHA-(AMINOMETHYL)-4-MORPHOLINEETHANOL
• 1-amino-3-(morpholine-4-yl)propane-2-ol
• 2-Hydroxy-3-morpholinylpropylamine
• A824766
• 1-amino-3-morpholin-4-yl-propan-2-ol, AldrichCPR
• SB47062
• EN300-12626
• SB46949
• DB-004573
• 1-amino-3-(4-morpholinyl)-2-propanol
• CS-0008405
• D72465

• MDL： MFCD00462792
• Inchi： 1S/C7H16N2O2/c8-5-7(10)6-9-1-3-11-4-2-9/h7,10H,1-6,8H2
• InChI Key： YSGPOQDTHDLUGE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(CN)O

Computed Properties

• Exact Mass: 160.121
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: -1.7

Experimental Properties

• Density: 1.351
• Boiling Point: 307.481 °C at 760 mmHg
• Flash Point: 139.76 °C
• Refractive Index: 1.651
• PSA: 58.72000
• LogP: -0.72360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines